Cas no 634155-03-6 (3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione)

• Product Name: 3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
• CAS No: 634155-03-6
• MF: C₁₆H₁₀ClN₅O₂S
• MW: 371.800899982452
• MDL: MFCD00955185
• CID: 5026104
• Update Time: 2026-02-28

3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
• 3-(4-chlorophenyl)-4-imino-6-(thiophen-3-yl)-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• SBB061864
• 3-(4-chlorophenyl)-4-imino-6-(3-thienyl)-1,3,7-trihydropyrimidino[5,4-d]pyrimi dine-2,8-dione
• 3-(4-chlorophenyl)-4-imino-6-(thiophen-3-yl)-3,4-dihydropyrimido[5,4-d]pyrimidine-2,8(1H,7H)-dione

• MDL： MFCD00955185
• Inchi： 1S/C16H10ClN5O2S/c17-9-1-3-10(4-2-9)22-13(18)11-12(20-16(22)24)15(23)21-14(19-11)8-5-6-25-7-8/h1-7H,18H2,(H,19,21,23)
• InChI Key： UBQFRLARHUPCRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N=C2C(NC(C3=CSC=C3)=NC2=C1N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 711
• XLogP3: 1.9
• Topological Polar Surface Area: 128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones